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Compound of Interest

Compound Name: 5-Amino-2-fluorophenol

Cat. No.: B189856

For Immediate Use by Laboratory and Drug Development Professionals

This guide provides critical safety protocols and logistical procedures for the handling and
disposal of 5-Amino-2-fluorophenol (CAS: 100367-48-4). Adherence to these guidelines is
essential to ensure the safety of all personnel and to maintain a secure laboratory environment.

Hazard Identification and Classification

5-Amino-2-fluorophenol is a chemical compound that requires careful handling due to its
potential health hazards. Based on available safety data for this compound and structurally
similar chemicals, the primary hazards are associated with irritation to the skin, eyes, and
respiratory system. It may also be harmful if swallowed.

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

H302: Harmful if swallowed (potential).

Signal Word: Warning[1][2]
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Personal Protective Equipment (PPE)

Consistent and correct use of appropriate personal protective equipment is the most critical line

of defense against chemical exposure. The following table summarizes the required PPE for

handling 5-Amino-2-fluorophenol.

Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
conforming to EN166 (EU) or
OSHA 29 CFR 1910.133 (US).
A face shield should be worn in
addition to goggles when there
is a significant risk of
splashing.[3][4]

Protects against splashes and
airborne particles that can

cause serious eye irritation.

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber, Neoprene)
with a minimum thickness of
0.11 mm. Wear a fully
buttoned lab coat.[5]

Prevents skin contact which

can cause irritation.[6]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[4] If dust or aerosols are
generated and engineering
controls are insufficient, a
NIOSH/MSHA or EN 149
approved respirator with a

particulate filter is required.[7]

[8]

Protects against inhalation of
dust or aerosols which may
cause respiratory tract

irritation.[6]

Body Protection

A chemical-resistant suit may
be required for large-scale

operations or in case of a spill.

[9]

Provides full-body protection

from exposure.

Operational Plan for Safe Handling
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A systematic approach to handling 5-Amino-2-fluorophenol is crucial to minimize risk. The

following step-by-step procedures should be followed.

I

. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[7]

Keep the container tightly closed.[6] The recommended storage condition is in a refrigerator
(2 to 8 °C) under an inert atmosphere and protected from light.[2]

. Preparation and Weighing:

All handling of solid 5-Amino-2-fluorophenol that may generate dust must be conducted in
a certified chemical fume hood.

Before weighing, ensure all necessary PPE is correctly worn.

Use a dedicated and clean weighing vessel.

Handle the powder gently to avoid creating airborne dust.

. Dissolution:

Add the weighed 5-Amino-2-fluorophenol to the solvent slowly and in a controlled manner
within the chemical fume hood.

Common solvents may include DMSO, ethanol, or water, but solubility should be confirmed
for the specific application.

If necessary, gentle heating or sonication can be used to aid dissolution, but this should be
done with caution to avoid splashing or aerosol formation.[10]

. Use in Experiments:
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» All experimental procedures involving 5-Amino-2-fluorophenol should be carried out within
a chemical fume hood.

» Ensure that an eyewash station and safety shower are readily accessible.[4]

The following diagram outlines the safe handling workflow for 5-Amino-2-fluorophenol.
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Safe Handling Workflow for 5-Amino-2-fluorophenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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